Cas no 63451-63-8 (Ethanol, 2,2'-[(nitroethenylidene)diimino]bis-)

• Product Name: Ethanol, 2,2'-[(nitroethenylidene)diimino]bis-
• CAS No: 63451-63-8
• MF: C₆H₁₃N₃O₄
• MW: 191.185121297836
• CID: 426389
• PubChem ID: 12350855
• Update Time: 2025-04-19

Ethanol, 2,2'-[(nitroethenylidene)diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[(nitroethenylidene)diimino]bis-
• 2-[[1-(2-hydroxyethylamino)-2-nitroethenyl]amino]ethanol
• AKMDBSOZFIJYPK-UHFFFAOYSA-N
• DTXSID30493269
• SCHEMBL11004419
• N,N'-bis(2-hydroxyethyl)-2-nitro-1,1-ethenediamine
• 63451-63-8
• 1,1-di(2-hydroxyethylamino)-2-nitroethylene
• 2,2'-[(2-Nitroethene-1,1-diyl)diazanediyl]di(ethan-1-ol)

• Inchi： 1S/C6H13N3O4/c10-3-1-7-6(5-9(12)13)8-2-4-11/h5,7-8,10-11H,1-4H2
• InChI Key： AKMDBSOZFIJYPK-UHFFFAOYSA-N
• SMILES： OCCN/C(=C/[N+](=O)[O-])/NCCO

Computed Properties

• Exact Mass: 191.09069
• Monoisotopic Mass: 191.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.66